N'-(4-hydroxy-3,5-dimethoxybenzylidene)-1-naphthohydrazide

• IUPAC Name: N-[(E)-(4-hydroxy-3,5-dimethoxyphenyl)methylideneamino]naphthalene-1-carboxamide
• InChI: InChI=1S/C20H18N2O4/c1-25-17-10-13(11-18(26-2)19(17)23)12-21-22-20(24)16-9-5-7-14-6-3-4-8-15(14)16/h3-12,23H,1-2H3,(H,22,24)/b21-12+
• InChI Key: GSTBHQWWBXOCJX-CIAFOILYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)OC)C=NNC(=O)C2=CC=CC3=CC=CC=C32
• Isomeric SMILES: COC1=CC(=CC(=C1O)OC)/C=N/NC(=O)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol
• Solubility: 2.7 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-hydroxy-3,5-dimethoxybenzylidene)-1-naphthohydrazide, also known as NDHN, is a synthetic compound that has been studied for its potential applications in scientific research. It is a hydrazone derivative of 1-naphthohydrazide and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of N'-(4-hydroxy-3,5-dimethoxybenzylidene)-1-naphthohydrazide is not well understood, but it is believed to involve the interaction of the compound with metal ions and/or proteins in biological systems. Its anti-cancer activity may be due to its ability to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including its ability to selectively bind to copper ions and exhibit fluorescence emission. It has also been shown to inhibit the growth of cancer cells, although the mechanism of action is not well understood. Further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of N'-(4-hydroxy-3,5-dimethoxybenzylidene)-1-naphthohydrazide is its potential as a fluorescent probe for the detection of metal ions, particularly copper ions. Its anti-cancer activity also makes it a promising candidate for further study in cancer research. However, the limitations of this compound include its limited solubility in aqueous solutions, which may affect its ability to be used in biological systems.

Future Directions

There are several future directions for the study of N'-(4-hydroxy-3,5-dimethoxybenzylidene)-1-naphthohydrazide, including its potential as a fluorescent probe for the detection of other metal ions besides copper. Further studies are also needed to fully understand its anti-cancer activity and its mechanism of action. Additionally, modifications to the compound may improve its solubility in aqueous solutions and enhance its ability to be used in biological systems.
Conclusion:
This compound is a synthetic compound that has been studied for its potential applications in scientific research. Its ability to selectively bind to copper ions and exhibit fluorescence emission makes it a promising candidate for the detection of copper ions in biological systems. This compound also shows potential as an anti-cancer agent, although further studies are needed to fully understand its mechanism of action and biochemical and physiological effects.

Synthesis Methods

N'-(4-hydroxy-3,5-dimethoxybenzylidene)-1-naphthohydrazide has been synthesized through various methods, including the condensation reaction of 1-naphthohydrazide with 4-hydroxy-3,5-dimethoxybenzaldehyde in the presence of a catalyst. Another method involves the reaction of 1-naphthohydrazide with 4-hydroxy-3,5-dimethoxybenzaldehyde in ethanol under reflux conditions. The synthesized compound has been characterized using various spectroscopic techniques, including NMR, IR, and mass spectrometry.

Scientific Research Applications

N'-(4-hydroxy-3,5-dimethoxybenzylidene)-1-naphthohydrazide has been studied for its potential applications in scientific research, including its use as a fluorescent probe for the detection of metal ions. It has been shown to selectively bind to copper ions and exhibit fluorescence emission, making it a promising candidate for the detection of copper ions in biological systems. This compound has also been studied for its potential anti-cancer activity, with some studies showing that it can inhibit the growth of cancer cells.